2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid

• CAS RN: 19368-22-0
• Molecular Formula: C14H9Cl2NO3
• Molecular Weight: 310.1 g/mol
• IUPAC Name: 2-[(2,5-dichlorophenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C14H9Cl2NO3/c15-8-5-6-11(16)12(7-8)17-13(18)9-3-1-2-4-10(9)14(19)20/h1-7H,(H,17,18)(H,19,20)
• InChI Key: DYKOTZPQCPXOGA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl)C(=O)O

Description

2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used for the treatment of pain and inflammation. It was first synthesized in 1966 by Alfred Sallmann and Rudolf Pfister and has since been used in both human and veterinary medicine.

Mechanism Of Action

Diclofenac works by inhibiting the production of prostaglandins, which are involved in the inflammatory response. It does this by blocking the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins.

Biochemical And Physiological Effects

Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to inhibit platelet aggregation and to have a protective effect on the gastrointestinal tract.

Advantages And Limitations For Lab Experiments

Diclofenac has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, so there is a large body of research available on its effects. However, there are also limitations to its use. It has been shown to have toxic effects on certain cell types, and its effects can vary depending on the concentration used.

Future Directions

There are several areas where future research on 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid could be focused. One area is the development of new formulations of 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid that can be more easily absorbed by the body. Another area is the study of 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid's effects on different cell types and in different disease states. Finally, there is a need for further research into the long-term effects of 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid use, particularly in high-risk populations such as the elderly.

Synthesis Methods

The synthesis of 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid involves the reaction of 2,5-dichloroaniline with 4-chlorobenzoic acid in the presence of thionyl chloride. The resulting intermediate is then treated with potassium hydroxide to form 2-[(2,5-Dichlorophenyl)carbamoyl]benzoic acid.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been used to treat a variety of conditions, including rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. It has also been used to treat acute pain, such as postoperative pain, and menstrual pain.